Tetrahydro-5-methylfuran-2-methanol
Description
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Properties
CAS No. |
54774-28-6 |
|---|---|
Molecular Formula |
C6H12O2 |
Molecular Weight |
116.16 g/mol |
IUPAC Name |
[(2R,5S)-5-methyloxolan-2-yl]methanol |
InChI |
InChI=1S/C6H12O2/c1-5-2-3-6(4-7)8-5/h5-7H,2-4H2,1H3/t5-,6+/m0/s1 |
InChI Key |
PCZHHBOJPSQUNS-NTSWFWBYSA-N |
SMILES |
CC1CCC(O1)CO |
Isomeric SMILES |
C[C@H]1CC[C@@H](O1)CO |
Canonical SMILES |
CC1CCC(O1)CO |
Origin of Product |
United States |
Scientific Research Applications
THMF serves as a versatile intermediate in organic synthesis, particularly in the transformation of biomass-derived compounds. It can be synthesized from 5-hydroxymethylfurfural (HMF), which is a valuable platform chemical derived from biomass.
Case Study: Hydrogenation of HMF
A study demonstrated the selective hydrogenolysis of HMF to produce THMF under mild conditions using palladium (Pd) nanoparticles supported on mesoporous carbon. The reaction achieved quantitative conversion of HMF to THMF within two hours, showcasing the efficiency of THMF production from renewable resources .
Biomarker for Tobacco Use
Recent research indicates that THMF can act as a biomarker for tobacco consumption. It has been detected in the urine of smokers, remaining traceable for several days post cessation. This property suggests its potential utility in monitoring smoking abstinence.
Table 2: Detection of THMF in Biological Samples
| Sample Type | Detection Method | Results |
|---|---|---|
| Urine of Smokers | Gas Chromatography-Mass Spectrometry (GC-MS) | Detected for several days post smoking cessation |
Environmental Applications
THMF's role extends into environmental chemistry, where it may be involved in the degradation processes of organic pollutants. Its structural properties allow it to interact with various environmental compounds, making it a candidate for studies on biodegradation pathways.
Q & A
Q. How do solvent properties of this compound influence its use in green chemistry?
- Methodological Answer : Assess via:
- Sustainability Metrics : Compare E-factor and atom economy with THF ().
- Solvent Mixtures : Test biphasic systems (e.g., water/2-MTHF) for extraction efficiency ().
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
